Cas no 479-23-2 (Benz[j]aceanthrylene,1,2-dihydro-)
479-23-2 structure
Product Name:Benz[j]aceanthrylene,1,2-dihydro-
Benz[j]aceanthrylene,1,2-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- Benz[j]aceanthrylene,1,2-dihydro-
- 1,2-dihydrobenzo[j]aceanthrylene
- CHOLANTHRENE
- 7,8-Dimethylen-benz<a>anthracen
- Cholanthrene200µg
- EINECS 207-528-2
- CHLOROANTHRENE
- FT-0759211
- 1H,2H-benzo[j]aceanthrylene
- 1,2-dihydrobenzo[j]aceanthrylen
- Benz(j)aceanthrylene, 1,2-dihydro-
- Benz(7,8)aceanthrene
- 1,2-Dihydro-benzo[j]aceanthrylene
- BRN 1965625
- NS00031737
- 479-23-2
- 1,2-DIHYDROBENZ(J)ACEANTHRYLENE
- Benz[j]aceanthrylene, 1,2-dihydro-
- Benz(j)aceanthrene
- 429L45KABE
- HSDB 2809
- Cholanthren
- DTXSID0073908
- CHOLANTHRENE [HSDB]
- UNII-429L45KABE
- Q4499005
- CHEMBL41430
- 7,8-Dimethylenebenz(a)anthracene
- 1,2-dihydrocyclopenta[ij]tetraphene
- AKOS015904903
- CHOLANTHRENE [MI]
- 1,2-Dihydroxybenz(j)aceanthrylene
-
- Inchi: 1S/C20H14/c1-2-7-16-13(4-1)8-10-17-18-11-9-14-5-3-6-15(20(14)18)12-19(16)17/h1-8,10,12H,9,11H2
- InChI Key: KVFJBIQWENJTDM-UHFFFAOYSA-N
- SMILES: C12C3C=CC4C=CC=CC=4C=3C=C3C=CC=C(CC1)C=23
Computed Properties
- Exact Mass: 254.11000
- Monoisotopic Mass: 254.10955
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.1180 (estimate)
- Melting Point: 173°
- Boiling Point: 332.54°C (rough estimate)
- Flash Point: 245.3°C
- Refractive Index: 1.7040 (estimate)
- PSA: 0.00000
- LogP: 5.24480
Benz[j]aceanthrylene,1,2-dihydro- Related Literature
-
Irina Minenkova,Arseniy A. Otlyotov,Luigi Cavallo,Yury Minenkov Phys. Chem. Chem. Phys. 2022 24 3163
-
2. 147. Synthesis of cholanthreneJ. W. Cook,G. A. D. Haslewood,A. M. Robinson J. Chem. Soc. 1935 667
-
3. 174. A convenient synthesis of cholanthreneJ. W. Cook,G. A. D. Haslewood J. Chem. Soc. 1935 770
-
F. Weigert Trans. Faraday Soc. 1940 36 1033
-
Srabanti Ghosh,Manju Ray,Mahua Rani Das,Adrita Chakrabarti,Ali Hossain Khan,D. D. Sarma,Somobrata Acharya Phys. Chem. Chem. Phys. 2014 16 5276
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